molecular formula C21H15ClN6O2 B5960181 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

Cat. No.: B5960181
M. Wt: 418.8 g/mol
InChI Key: GOMSGOBCESTJDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione features a polycyclic pyrido-naphthyridine-dione core substituted with a 2-chlorophenyl group at position 2 and a 3,5-dimethyl-1,2,4-triazole moiety at position 6. This structure combines electron-withdrawing (chlorophenyl) and heterocyclic (triazole) substituents, which are frequently associated with enhanced bioactivity and pharmacokinetic properties in medicinal chemistry .

Properties

IUPAC Name

8-(2-chlorophenyl)-2-(3,5-dimethyl-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H15ClN6O2/c1-12-24-25-13(2)28(12)27-10-8-18-15(21(27)30)11-14-17(23-18)7-9-26(20(14)29)19-6-4-3-5-16(19)22/h3-11H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GOMSGOBCESTJDM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(N1N2C=CC3=C(C2=O)C=C4C(=N3)C=CN(C4=O)C5=CC=CC=C5Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H15ClN6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

418.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multi-step organic reactionsCommon reagents used in these reactions include chlorinating agents, triazole derivatives, and various catalysts to facilitate the formation of the desired bonds .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis equipment can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure high purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups, such as alkyl or aryl groups .

Scientific Research Applications

2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, its antimicrobial activity may result from the inhibition of key enzymes involved in bacterial cell wall synthesis .

Comparison with Similar Compounds

Research Findings and Implications

  • Synthetic Flexibility : The triazole group in the target compound can be synthesized via cyclocondensation reactions analogous to those in , offering scalability .
  • Spectroscopic Validation : Key characterization methods (e.g., ¹H/¹³C NMR, HRMS) used for analogs in and are applicable to confirm the target compound’s structure .
  • Drug-Likeness: The triazole and chlorophenyl groups align with Lipinski’s rules (predicted MW: ~450 Da, H-bond donors/acceptors: ≤5), suggesting favorable oral bioavailability .

Biological Activity

The compound 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a complex heterocyclic structure that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of the compound is C14H13ClN6C_{14}H_{13}ClN_{6} with a molecular weight of 300.75 g/mol. The structure features a pyrido-naphthyridine core fused with a triazole moiety, which is known for its diverse pharmacological properties.

Antimicrobial Activity

Research indicates that derivatives of the triazole family exhibit significant antimicrobial properties. A study highlighted that compounds containing the 1,2,4-triazole nucleus demonstrated broad-spectrum antifungal activity. The structure-activity relationship (SAR) analysis revealed that modifications to the triazole ring could enhance antifungal efficacy against resistant strains .

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound NameMIC (μg/mL)Activity Level
Compound A0.5Outstanding
Compound B2Excellent
Compound C16Good
Compound D32Modest

Cytotoxic Activity

The cytotoxic effects of the compound were evaluated against various cancer cell lines including MCF7 (breast cancer), HCT116 (colon cancer), and PC3 (prostate cancer). Notably, compounds similar to 2-(2-chlorophenyl)-8-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione showed IC50 values ranging from 1.18 μM to 8.83 μM in inhibiting cell proliferation .

Table 2: Cytotoxicity Data Against Cancer Cell Lines

Cell LineIC50 (μM)Compound Tested
MCF71.18Similar Derivative A
HCT1164.62Similar Derivative B
PC31.38Similar Derivative C

The mechanism through which this compound exerts its biological effects is believed to involve the inhibition of specific kinases associated with cancer cell proliferation. For example, studies have shown that certain derivatives inhibit the Pim-1 kinase with significant potency .

Case Studies

A notable case study involved the synthesis and evaluation of various derivatives based on the triazole scaffold. The study found that introducing different substituents on the triazole ring could modulate both antimicrobial and anticancer activities significantly. Compounds with halogen substitutions exhibited enhanced potency compared to their unsubstituted counterparts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.